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Compound of Interest

Compound Name: 1-Chloro-1-fluoropropane
CAS No.: 134190-54-8
Cat. No.: B145166
Get Quote
. J

Executive Hazard Profile (The "Why")

1-Chloro-1-fluoropropane (CAS: 430-55-7 / 421-06-7 depending on isomer) presents a
deceptive risk profile. While often handled as a liquid, its boiling point (approximately 48°C for
the n-propyl isomer, though lower for others) places it on the threshold of high volatility.

The Core Threat: The substance acts as a volatile organohalogen. It possesses the lipophilicity
to permeate standard laboratory nitrile gloves rapidly while generating sufficient vapor pressure
at room temperature to exceed occupational exposure limits (OELSs) for halogenated
hydrocarbons if not contained. Furthermore, as a Hydrochlorofluorocarbon (HCFC), it poses
environmental regulatory risks (Ozone Depletion Potential).

Critical Hazards:
e Physicochemical: Highly Flammable liquid and vapor.[1][2]

o Health: Narcotic effects (CNS depression), severe eye irritation, and potential cardiac
sensitization at high concentrations.
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» Reactivity: Incompatible with alkali metals (Na, K) and finely divided powders of Al, Mg, Zn
(risk of exothermic dehydrohalogenation).

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard lab PPE." The halogenated nature of this solvent requires specific
barrier materials.

A. Hand Protection: The "Nitrile Trap"

Scientific Rationale: Standard disposable nitrile gloves (4-6 mil) are insufficient for prolonged
contact with low-molecular-weight halogenated hydrocarbons. The non-polar nature of the
solvent facilitates rapid diffusion through the nitrile polymer matrix, often without visible
degradation (swelling).

. Recommended Brand Breakthrough L
PPE Tier ) . Application
Material Examples Time
Mandatory for
Primary Laminate Film Ansell Silver ] dispensing, spill
) > 480 mins
(Contact) (EVOH/PE) Shield / North 4H cleanup, or
synthesis.
] Acceptable for
Secondary Viton® / Butyl Showa 890 / ] o
> 240 mins incidental splash
(Splash) Rubber Aldan _
protection only.
DO NOT USE for
o Natural Latex / _ immersion or
Contraindicated o N/A <10 mins )
Standard Nitrile primary

protection.

Operational Tip: Laminate gloves offer poor dexterity.[3] Use the "Double-Glove Protocol™:
e Inner Layer: Laminate (Silver Shield) for chemical barrier.

o Outer Layer: Disposable Nitrile (sized up) for dexterity and grip.
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B. Respiratory & Eye Protection[1][4]

o Eyes: Chemical Splash Goggles (ANSI Z87.1 impact + splash rated). Safety glasses are
insufficient due to the high vapor pressure.

o Respiratory:

o Primary Control: All work must be performed inside a certified Chemical Fume Hood (Face
velocity: 100 fpm).

o Secondary (Spill/Maintenance): Full-face respirator with Organic Vapor (OV) cartridges.

o Note: Due to the low boiling point, cartridge service life is significantly reduced. Change
cartridges immediately after use.

Operational Workflow: Safe Handling Protocol

The following diagram outlines the decision logic for handling volatile halogenated solvents.
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Start: Handling 1-Chloro-1-fluoropropane

Check Engineering Controls
(Fume Hood Certified?)

Don PPE:
1. Silver Shield Laminate Gloves
2. Splash Goggles
3. Lab Coat

Transfer/Aliquot
(Use Syringe/Cannula if possible)

Spill Occurred? No (Stop Work)

Evacuate Area
Don SCBA (if large volume)
Use Absorbent Pads

Disposal:
Segregate into Halogenated Waste

Decon & Log Usage

Click to download full resolution via product page

Figure 1: Decision logic for safe handling, emphasizing engineering controls and spill response.
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Step-by-Step Methodology

e Pre-Operational Check:
o Ensure the fume hood is active.

o Verify the availability of a "Halogenated Waste" container (do not mix with non-
halogenated solvents to avoid disposal surcharges and chemical incompatibility).

e The "Cold Trap" Technique (Recommended for Synthesis):

o Due to the volatility (BP ~48°C), keep the receiving vessel chilled in an ice/water bath
during transfer to minimize vapor generation.

o Use a cannula transfer or gas-tight syringe for volumes < 50mL to avoid exposing the
liquid to the open hood atmosphere.

e Decontamination:

o Wipe outer gloves with a dry absorbent pad before removing.

o Dispose of outer nitrile gloves; inspect inner laminate gloves for tears.

o Place all contaminated wipes in the solid hazardous waste bin (sealed).
Emergency & Disposal Logistics

Spill Response (Volume > 100 mL)

Because the vapor is heavier than air (Density ~1.18 g/mL), it will accumulate in low-lying
areas, displacing oxygen.

e Evacuate the immediate lab area.
o Ventilate: Activate emergency purge if available.

e Do NOT enter without SCBA if the spill is outside a fume hood and the concentration is
unknown.
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Waste Disposal[4]

o Classification: RCRA Hazardous Waste (Characteristic: Ignitability DO01; Toxicity potential).
e Segregation: Must be separated from oxidizers and strong bases.

e Labeling: Clearly mark as "Halogenated Solvent - 1-Chloro-1-fluoropropane.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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